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Compound of Interest

Compound Name: Crustacean Cardioactive Peptide

Cat. No.: B564718

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe handling and disposal of
Crustacean Cardioactive Peptide (CCAP) in a laboratory setting. The following protocols are
designed to ensure the safety of research personnel and compliance with standard laboratory
practices. While CCAP is not classified as a hazardous substance, adherence to these
guidelines is crucial to maintain a safe and uncontaminated work environment.

Summary of Key Chemical and Safety Data

For quick reference, the table below summarizes essential information for Crustacean
Cardioactive Peptide.
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Property Value

Synonyms CCAP, PFCNAFTGC-NH2

Molecular Formula C42H57N11011S2

Molecular Weight 956.1 g/mol

Appearance White to off-white solid (lyophilized powder)

o Not classified as a hazardous substance or
Hazard Classification )
mixture.[1]

N Store lyophilized peptide at -20°C or colder,
Storage Conditions ] ]
away from bright light.[2][3]

) ) Chemical-resistant gloves (e.qg., nitrile), safety
Personal Protective Equipment (PPE)
glasses, and a laboratory coat.[1][4]

Experimental Protocol: Step-by-Step Disposal of
CCAP

This protocol outlines the recommended procedure for the proper disposal of CCAP and
associated materials. It is imperative to consult and adhere to your institution's specific
Environmental Health and Safety (EHS) guidelines, as local regulations may vary.[5]

1. Review Institutional Policies and Safety Data Sheet (SDS)

o Before initiating any disposal procedures, thoroughly review your institution's chemical
hygiene plan and waste disposal guidelines.[5]

o Obtain and review the Safety Data Sheet (SDS) for CCAP to confirm its non-hazardous
classification and familiarize yourself with all handling recommendations.[4][5]

2. Waste Segregation

o Proper segregation of waste is a critical step in laboratory safety.[5] Categorize CCAP waste
as follows:
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o Unused or Expired Solid Peptide: The original vial containing the lyophilized powder.[5]
o Aqueous Solutions: Solutions of CCAP in buffers or culture media.[5]

o Contaminated Labware (Non-Sharps): Items such as pipette tips, tubes, flasks, and gloves
that have been in contact with the peptide.[5]

o Contaminated Sharps: Needles, syringes, or other sharp instruments used in handling the
peptide.

. Containerization and Labeling
Solid and Liquid Waste:

o Use a dedicated, sealed, and clearly labeled waste container for all solid and liquid CCAP
waste.[1]

o The label should clearly state "Non-hazardous Chemical Waste for Incineration" and
include the full chemical name: "Crustacean Cardioactive Peptide (CCAP)".[1]

o For aqueous solutions, absorb the liquid with a non-reactive absorbent material (e.g.,
vermiculite or sand) before placing it into the waste container.[1]

Contaminated Labware:

o Unless contaminated with a biohazard, non-sharp labware can typically be disposed of in
the regular laboratory trash. However, if institutional policy is more stringent, place these
items in a designated container for non-hazardous solid chemical waste.[5]

Sharps Waste:
o All sharps must be disposed of in a designated, puncture-proof sharps container.
. Storage of Waste

Store the sealed waste container in a designated, well-ventilated waste accumulation area,
away from incompatible materials.[1]
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5. Final Disposal

Arrange for the disposal of the non-hazardous chemical waste through your institution's

licensed environmental waste disposal vendor.[1]

Incineration is the preferred method of disposal to ensure the complete destruction of the

peptide.[1]

Crucially, do not pour CCAP solutions down the drain or dispose of solid CCAP in the regular
trash without explicit permission from your EHS department.[1][6]

Visualizing Procedural and Biological Pathways

To further clarify the operational and biological context of working with CCAP, the following
diagrams illustrate the disposal workflow and the peptide's signaling pathway.
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Caption: Logical workflow for the proper disposal of Crustacean Cardioactive Peptide.
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Caption: Signaling pathway of Crustacean Cardioactive Peptide (CCAP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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